Cas no 234082-05-4 (ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate)
![ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate structure](https://www.kuujia.com/scimg/cas/234082-05-4x500.png)
234082-05-4 structure
Product name:ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate
CAS No:234082-05-4
MF:C15H22N2O2
MW:262.347383975983
MDL:MFCD27937195
CID:2092953
PubChem ID:23381002
ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate
- ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate
- MFCD27937195
- ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate
- AKOS024463459
- 234082-05-4
- rel-Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate
- DB-319431
- F11928
- SCHEMBL64329
- ethyl 4-((3R,5S)-3,5-dimethylpiperazin-1-yl)benzoate
- HOONFTHLRKSAHN-TXEJJXNPSA-N
- SS-4715
-
- MDL： MFCD27937195
- Inchi： InChI=1S/C15H22N2O2/c1-4-19-15(18)13-5-7-14(8-6-13)17-9-11(2)16-12(3)10-17/h5-8,11-12,16H,4,9-10H2,1-3H3/t11-,12+
- InChI Key： HOONFTHLRKSAHN-TXEJJXNPSA-N
- SMILES： CCOC(=O)C1=CC=C(C=C1)N2C[C@H](C)N[C@H](C)C2
Computed Properties
- Exact Mass: 262.168127949g/mol
- Monoisotopic Mass: 262.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
- XLogP3: 2.5
ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR310421-1g |
Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | 1g |
£1613.00 | 2025-02-20 | ||
| TRC | E081125-50mg |
Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | 50mg |
$ 170.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0297-100MG |
ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | 95% | 100MG |
￥ 1,438.00 | 2023-04-04 | |
| abcr | AB460907-500 mg |
Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | 500MG |
€267.70 | 2022-03-24 | ||
| 1PlusChem | 1P00BJQ0-250mg |
ethyl 4-((3S,5R)-3,5-diMethylpiperazin-1-yl)benzoate |
234082-05-4 | 97% | 250mg |
$289.00 | 2024-05-23 | |
| A2B Chem LLC | AF37976-500mg |
ethyl 4-((3S,5R)-3,5-diMethylpiperazin-1-yl)benzoate |
234082-05-4 | >97% | 500mg |
$392.00 | 2024-04-20 | |
| Ambeed | A156060-100mg |
rel-Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate |
234082-05-4 | 97% | 100mg |
$261.0 | 2025-03-05 | |
| Apollo Scientific | OR310421-100mg |
Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | 100mg |
£353.00 | 2025-02-20 | ||
| Key Organics Ltd | SS-4715-1MG |
ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | >97% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | SS-4715-1G |
ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate |
234082-05-4 | >97% | 1g |
£264.00 | 2025-02-09 |
ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate Related Literature
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2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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3. Book reviews
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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5. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:234082-05-4)ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):213.0/362.0/976.0